Cas no 2228288-37-5 (3,3-difluoro-3-(3-hydroxy-4-methylphenyl)propanoic acid)

• Product Name: 3,3-difluoro-3-(3-hydroxy-4-methylphenyl)propanoic acid
• CAS No: 2228288-37-5
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• CID: 6358488
• PubChem ID: 165690617
• Update Time: 2025-10-24

3,3-difluoro-3-(3-hydroxy-4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(3-hydroxy-4-methylphenyl)propanoic acid
• EN300-1959188
• 2228288-37-5

• Inchi： 1S/C10H10F2O3/c1-6-2-3-7(4-8(6)13)10(11,12)5-9(14)15/h2-4,13H,5H2,1H3,(H,14,15)
• InChI Key： SGIHNJHHXZMTFT-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1C=CC(C)=C(C=1)O)F

Computed Properties

• Exact Mass: 216.05980050g/mol
• Monoisotopic Mass: 216.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 3,3-difluoro-3-(3-hydroxy-4-methylphenyl)propanoic acid

3,3-Difluoro-3-(3-Hydroxy-4-Methylphenyl)Propanoic Acid: A Comprehensive Overview

The compound 3,3-difluoro-3-(3-hydroxy-4-methylphenyl)propanoic acid (CAS No. 2228288-37-5) is a highly specialized organic molecule with a unique structure and a range of potential applications in various fields. This compound belongs to the class of aromatic carboxylic acids, characterized by its fluorinated propanoic acid backbone and a hydroxyl-substituted methylphenyl group. Its molecular formula is C11H11F2O4, and it exhibits a molecular weight of approximately 246.19 g/mol.

Recent studies have highlighted the significance of fluorinated aromatic compounds in drug discovery and material science. The presence of fluorine atoms in the structure of 3,3-difluoro-3-(3-hydroxy-4-methylphenyl)propanoic acid contributes to its unique electronic properties, making it a promising candidate for applications in bioactive molecules and advanced materials. The hydroxyl group on the phenyl ring further enhances its reactivity and solubility, which are critical factors in many chemical processes.

The synthesis of this compound involves a multi-step process that typically includes the fluorination of a suitable precursor followed by hydroxylation and carboxylation. Researchers have explored various methods to optimize the synthesis pathway, including the use of electrophilic fluorination techniques and transition metal-catalyzed reactions. These advancements have not only improved the yield but also reduced the environmental impact of the synthesis process.

In terms of physical properties, 3,3-difluoro-3-(3-hydroxy-4-methylphenyl)propanoic acid exhibits a melting point of approximately 150°C and is sparingly soluble in water. Its solubility increases significantly in polar organic solvents such as methanol and ethanol, making it suitable for use in various chemical reactions and formulations.

The compound has shown potential in the field of pharmaceuticals, where it can serve as an intermediate in the synthesis of bioactive molecules with anti-inflammatory, antioxidant, or anticancer properties. Recent studies have demonstrated its ability to modulate cellular signaling pathways, making it a valuable tool in drug development research.

In addition to its pharmaceutical applications, this compound has also found use in the development of functional materials, such as sensors and actuators. Its unique electronic properties make it an ideal candidate for applications in organic electronics and optoelectronics.

From an environmental perspective, researchers have investigated the biodegradation and toxicity profiles of 3,3-difluoro-3-(3-hydroxy-4-methylphenyl)propanoic acid. Studies indicate that it is biodegradable under aerobic conditions and exhibits low toxicity to aquatic organisms when properly managed.

In conclusion, CAS No. 2228288-37-5, or 3,3-difluoro-3-(3-hydroxy-4-methylphenyl)propanoic acid, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and properties make it a valuable asset in both academic research and industrial applications. As research continues to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing science and technology.